2,3,5,6-tetramethylthieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C10H12N2OS
• Molecular Weight: 208.28 g/mol
• IUPAC Name: 2,3,5,6-tetramethylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C10H12N2OS/c1-5-6(2)14-9-8(5)10(13)12(4)7(3)11-9/h1-4H3
• InChI Key: BLISYHUDGVINSP-UHFFFAOYSA-N
• SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)C)C)C

Description

2,3,5,6-tetramethylthieno[2,3-d]pyrimidin-4(3H)-one is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MRS1477 and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2,3,5,6-tetramethylthieno[2,3-d]pyrimidin-4(3H)-one is through its interaction with the P2X7 receptor. This receptor is involved in the regulation of various physiological processes, including inflammation, pain, and apoptosis. By binding to this receptor, 2,3,5,6-tetramethylthieno[2,3-d]pyrimidin-4(3H)-one can modulate these processes, leading to its potential therapeutic applications.
Biochemical and Physiological Effects:
2,3,5,6-tetramethylthieno[2,3-d]pyrimidin-4(3H)-one has been shown to have various biochemical and physiological effects. It has been shown to inhibit the release of pro-inflammatory cytokines, which are involved in the pathogenesis of various diseases. This compound has also been shown to induce apoptosis in cancer cells, leading to its potential use in cancer treatment.

Advantages and Limitations for Lab Experiments

One of the advantages of 2,3,5,6-tetramethylthieno[2,3-d]pyrimidin-4(3H)-one is its high affinity for the P2X7 receptor, which makes it a potential candidate for the development of drugs targeting this receptor. However, one of the limitations of this compound is its poor solubility in water, which can make it challenging to work with in lab experiments.

Future Directions

There are several potential future directions for the study of 2,3,5,6-tetramethylthieno[2,3-d]pyrimidin-4(3H)-one. One direction is the development of new drugs targeting the P2X7 receptor for the treatment of neurological disorders and cancer. Another direction is the study of the compound's potential applications in other fields, such as immunology and infectious diseases. Additionally, further research is needed to optimize the synthesis method and improve the solubility of the compound for easier use in lab experiments.
Conclusion:
In conclusion, 2,3,5,6-tetramethylthieno[2,3-d]pyrimidin-4(3H)-one is a heterocyclic compound that has potential applications in various scientific fields. Its high affinity for the P2X7 receptor makes it a promising candidate for drug development, particularly in the fields of neuroscience and cancer treatment. However, further research is needed to optimize the synthesis method and improve the solubility of the compound for easier use in lab experiments.

Synthesis Methods

The synthesis of 2,3,5,6-tetramethylthieno[2,3-d]pyrimidin-4(3H)-one can be achieved through various methods. One of the most commonly used methods is the reaction between 2,3,5,6-tetramethylthiophene-4-carboxylic acid and urea in the presence of a catalyst. This reaction yields 2,3,5,6-tetramethylthieno[2,3-d]pyrimidin-4(3H)-one as a white solid with a high yield.

Scientific Research Applications

2,3,5,6-tetramethylthieno[2,3-d]pyrimidin-4(3H)-one has been studied for its potential applications in various scientific fields. One of the most promising applications is in the field of neuroscience. It has been shown to have a high affinity for the P2X7 receptor, which is involved in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. This compound has also been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells.